Benzyl vinyl ether

• IUPAC Name: ethenoxymethylbenzene
• InChI: InChI=1S/C9H10O/c1-2-10-8-9-6-4-3-5-7-9/h2-7H,1,8H2
• InChI Key: AZDCYKCDXXPQIK-UHFFFAOYSA-N
• Canonical SMILES: C=COCC1=CC=CC=C1
• Molecular Formula: C9H10O
• Related CAS: 25610-98-4
• DSSTOX Substance ID: DTXSID90455666
• Molecular Weight: 134.17 g/mol
• CAS No.: 935-04-6

Description

It is a colorless liquid with a pleasant odor and is used in various chemical synthesis processes due to its reactivity and versatility .

Mechanism of Action

Target of Action

Benzyl vinyl ether, also known as Vinyloxymethylbenzene, is primarily involved in organic synthesis reactions . It doesn’t have a specific biological target but is used as a reagent in chemical reactions .

Mode of Action

The compound participates in various organic reactions, including the Williamson Ether Synthesis . In this process, an alkoxide ion (the conjugate base of an alcohol) reacts with an alkyl halide in an S N 2 reaction to form an ether . The ether oxygen in this compound can be protonated to form a good leaving group, which can be eliminated as part of an S N 2, S N 1, or E1 reaction mechanism .

Biochemical Pathways

This compound is involved in the synthesis of ethers, which can be used in various biochemical pathways . .

Result of Action

The primary result of this compound’s action is the formation of new compounds through organic synthesis . For example, in the Williamson Ether Synthesis, it can help form a new ether compound .

Action Environment

The action of this compound is influenced by various environmental factors, including temperature, pH, and the presence of other reagents . For instance, the Williamson Ether Synthesis typically requires a basic environment . Additionally, the compound’s stability can be affected by exposure to air, light, and heat.

Preparation Methods

Synthetic Routes and Reaction Conditions: Benzyl vinyl ether can be synthesized through several methods. One common method involves the reaction of benzyl alcohol with acetylene in the presence of a base, such as sodium hydroxide, to form this compound . Another method includes the palladium-catalyzed regioselective arylation of vinyl ethers, which provides a more efficient and selective approach .

Industrial Production Methods: Industrial production of this compound typically involves the use of large-scale reactors where benzyl alcohol and acetylene are reacted under controlled conditions. The reaction is carried out at elevated temperatures and pressures to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions: Benzyl vinyl ether undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form benzaldehyde and other oxidation products.

Reduction: It can be reduced to form benzyl alcohol.

Substitution: It can undergo nucleophilic substitution reactions to form various substituted benzyl ethers

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like hydrogen bromide (HBr) and boron tribromide (BBr3) are commonly used for substitution reactions

Major Products:

Oxidation: Benzaldehyde, benzoic acid.

Reduction: Benzyl alcohol.

Substitution: Various substituted benzyl ethers

Scientific Research Applications

Benzyl vinyl ether has numerous applications in scientific research, including:

Chemistry: It is used as a monomer in the synthesis of custom-tailored polymers and copolymers. .

Biology: It is used in the synthesis of bioactive compounds and as a protecting group in biochemical reactions.

Medicine: It is used in the development of drug delivery systems and as a precursor in the synthesis of pharmaceutical intermediates.

Industry: It is used in the production of adhesives, coatings, and resins due to its reactivity and ability to form cross-linked polymers.

Comparison with Similar Compounds

Benzyl alcohol: Similar in structure but contains a hydroxyl group instead of a vinyl group.

Benzyl ether: Contains an ether linkage but lacks the vinyl group.

Vinyl ethers: Such as ethyl vinyl ether and butyl vinyl ether, which have different alkyl groups attached to the vinyl ether moiety .

Uniqueness: Benzyl vinyl ether is unique due to the presence of both the benzyl and vinyl ether groups, which confer distinct reactivity and versatility in chemical synthesis. Its ability to undergo Claisen rearrangements and participate in polymerization reactions makes it valuable in both academic research and industrial applications .

Synthesis routes and methods I

Procedure details

Ethyl vinyl ether was mixed in benzyl alcohol, to which was then added mercury acetate, and the mixture was stirred at room temperature for 12 hours. The reaction mixture was extracted with ethyl acetate and the ethyl acetate extract was washed with water, followed by distillation in vacuo to obtain benzyl vinyl ether.

Synthesis routes and methods II

Procedure details

45 g (0.25 equivalent) of dicyclopentadiene skeleton phenolic resin, DPP-3H (special phenolic resin manufactured by Nippon Petrochemical Co., Ltd.), 38.1 g of vinylbenzyl chloride CMS-AM (m-/p-isomers: 50/50 wt % mixture) (purity of 91%, 0.25 mol), 2.4 g of tetra-n-butylammonium bromide, 0.038 g of 2,4-dinitrophenol and 200 g of methyl ethyl ketone were charged into a 1-liter four-necked flask equipped with a thermoregulator, stirrer, cooling condenser and dropping funnel and dissolved under agitation, and 40 g of a 50 wt % aqueous solution of NaOH (NaOH purity of 95%, 0.475 mol) was added dropwise at 75° C. to the obtained solution over 20 minutes and further stirred at 75° C. for 4 hours. After the obtained reaction mixture was cooled to room temperature, it was neutralized with 2N hydrochloric acid, 100 g of toluene was added, and the organic layer was then washed three times with 300 g of distilled water. After methyl ethyl ketone was removed under reduced pressure, the reaction product was precipitated in 300 ml of methanol to collect solid matter through filtration, which was then dried at 50° C. in a vacuum oven to obtain a vinylbenzyl ether compound at a yield of 95%. This is designated as compound 3.